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Compound of Interest

Compound Name: Iridium-192

Cat. No.: B1214195

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health physics principles and practices
essential for the safe handling of Iridium-192 (Ir-192). Ir-192 is a potent gamma- and beta-
emitting radionuclide widely used in industrial radiography and medical applications,
particularly in brachytherapy for cancer treatment.[1] Due to its significant radiation emissions,
stringent safety protocols and a thorough understanding of its properties are paramount to
ensure the safety of personnel and the public.

Radiological Properties of Iridium-192

Iridium-192 is a man-made radioactive isotope produced by the neutron activation of stable
Iridium-191.[2] Its relatively short half-life and high specific activity make it a valuable tool in
various fields, but also necessitate frequent source replacement and careful handling.[3]

Table 1: Key Radiological and Physical Properties of Iridium-192
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Property Value Unit

Half-life 73.83 days

Beta (~) emission (~95.6%),

Primary Decay Modes
Electron Capture (~4.4%)

Platinum-192 (stable),

Decay Products )
Osmium-192 (stable)

Principal Gamma Energies 0.317, 0.468, 0.604 MeV
Average Gamma Energy ~0.38 MeV
Beta (3~) Maximum Energy 0.672 MeV
Specific Activity 3.41 x 1014 Ba/g
9.22 x 103 Cilg

Source:[4]

Radiation Hazards

The primary hazards associated with Iridium-192 are external exposure to its high-energy
gamma radiation and, to a lesser extent, beta radiation. Internal exposure can occur through
ingestion or inhalation of the material, though this is less common with sealed sources.

o External Hazard: Gamma rays from Ir-192 are highly penetrating and can deliver significant
radiation doses to the whole body, increasing the risk of deterministic effects (e.g., radiation
sickness) at high doses and stochastic effects (e.g., cancer) at any dose level.[5] Beta
radiation can cause significant skin doses if the source is in close proximity to the body.

 Internal Hazard: While Ir-192 is typically used in sealed source form, any breach of this
containment can lead to the release of radioactive material.[5] If ingested or inhaled, Ir-192
can irradiate internal organs.

Dosimetry and Shielding
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Effective radiation protection relies on accurate dose assessment and the use of appropriate

shielding.

Table 2: Dose Rate and Shielding Data for Iridium-192

Parameter Value Unit

Dose Rate Constants

Specific Gamma-Ray Constant _
4.69 R-cm2/mCi-hr

M

) 1.115 (for MicroSelectron HDR

Air Kerma Rate Constant cGy/hr-U
source)

Half-Value Layer (HVL)

Lead (Pb) 3 mm

Steel 12.7 mm

Concrete 44.5 mm

Tenth-Value Layer (TVL)

Lead (Pb) 12 mm

Sources:[4][6]

The fundamental principles of radiation protection, encapsulated by the acronym ALARA (As

Low As Reasonably Achievable), are paramount when working with Ir-192.[7][8] These

principles are:

o Time: Minimize the duration of exposure.

¢ Distance: Maximize the distance from the radiation source.

¢ Shielding: Use appropriate absorbing materials between the source and personnel.

Experimental Protocols
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Adherence to detailed, standardized procedures is critical for ensuring safety. The following
sections outline key protocols for handling Iridium-192.

Sealed Source Leak (Wipe) Test

Regularly testing for leakage from sealed sources is a regulatory requirement to ensure the
integrity of the source encapsulation.[6][9]

Methodology:
e Preparation:
o Don personal protective equipment (PPE), including disposable gloves and a lab coat.

o Prepare a wipe test kit containing a filter paper or cotton swab, a moistening agent (e.qg.,
ethanol or distilled water), a labeled container for the wipe, and tongs.[10]

o Perform a survey of the work area to establish background radiation levels.[11]
e Wipe Sampling:
o Using tongs, moisten the wipe material.

o Wipe the most accessible surfaces of the sealed source or its holder, paying close
attention to welds and joints.[6] If the source is within a device, wipe the nearest
accessible surface, such as the collimator or source port.[9]

o Apply moderate pressure and cover an area of approximately 100 cm?2.
e Sample Analysis:
o Place the wipe in its labeled container.

o Analyze the wipe for removable contamination using a sensitive radiation detection
instrument, such as a gamma counter or a liquid scintillation counter.[4]

o The amount of removable activity should not exceed the regulatory limit, typically 0.005
uCi (185 BqQ).
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e Action Levels:

o If the removable contamination exceeds the action level, the source is considered to be
leaking.

o Immediately remove the source from service, secure it in a shielded container, and notify
the Radiation Safety Officer (RSO).

o The area where the source was used should be decontaminated and surveyed.

Area Radiation Survey

Routine surveys of work and storage areas are essential to detect any unexpected radiation
fields or contamination.

Methodology:
e |nstrument Selection and Checks:

o Select a survey meter appropriate for the type and energy of radiation being measured
(e.g., a Geiger-Muller detector with a pancake probe for contamination surveys or an ion
chamber for dose rate measurements).[12]

o Perform pre-operational checks on the survey meter, including battery check, calibration
date verification, and a source response check.[13]

e Survey Performance:
o Measure the background radiation level in an area known to be free of contamination.

o For dose rate surveys, hold the detector at a consistent height (e.g., 1 meter for ambient
dose and 30 cm for contact dose) and move slowly through the area, observing the meter
reading.

o For contamination surveys, hold the probe approximately 1-2 cm from the surface and
move it slowly (about 2-5 cm per second), listening for changes in the audible count rate.
[13]
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o Pay particular attention to areas where sources are handled and stored.

e Documentation:

o Record the survey results on a diagram of the area, noting the date, time, instrument
used, and the name of the surveyor.

o Any readings above established action levels must be reported to the RSO.

Personnel Dosimetry

Monitoring the radiation dose received by individuals working with 1r-192 is a fundamental
component of a radiation safety program.[14]

Methodology:
o Dosimeter Issuance and Use:

o All personnel handling Ir-192 must be issued with appropriate personal dosimeters,
typically a whole-body dosimeter (e.g., TLD or OSLD) and an extremity dosimeter (ring
badge).[4][15]

o The whole-body dosimeter should be worn on the torso, between the neck and waist.
When a lead apron is worn, a second dosimeter may be required to be worn outside the
apron at collar level to assess the dose to the lens of the eye.[15]

o The ring badge should be worn on the hand most likely to receive the highest exposure,
with the sensitive element facing the source.[14]

» Dosimeter Exchange and Analysis:

o Dosimeters are exchanged at a frequency determined by the potential for exposure,
typically monthly or quarterly.[15]

o Adesignated control dosimeter, which is stored in a radiation-free area, should be
exchanged along with the personnel dosimeters to account for background radiation and
any dose received during transit.
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o Dosimeters are processed by an accredited dosimetry service provider.

e Dose Record Keeping and Review:
o The RSO must maintain records of all personnel dosimetry results.

o Dose reports should be reviewed promptly. Any doses approaching or exceeding
regulatory limits or internal action levels must be investigated.

Visualizations
Iridium-192 Decay Scheme
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Caption: Simplified decay scheme of Iridium-192 showing the two primary decay modes.

Experimental Workflow: Sealed Source Leak Test
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Sealed Source Leak Test Workflow
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Caption: Step-by-step workflow for performing a sealed source leak test.
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Logical Relationship: ALARA Principles in Practice

ALARA Principles in Practice
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Caption: The relationship between the core ALARA principles and their practical applications.

Emergency Procedures

All personnel working with Iridium-192 must be familiar with emergency procedures. These

procedures should be clearly documented and readily accessible.

In the event of a lost, stolen, or damaged source:

o Secure the Area: Immediately restrict access to the area where the incident occurred.

» Notify Personnel: Alert all individuals in the immediate vicinity to evacuate.

o Contact the RSO: Immediately notify the Radiation Safety Officer and provide all known

details of the incident.

e Perform Surveys: If it is safe to do so, and if trained and equipped, perform a radiation

survey to locate the source and assess the extent of any contamination.[16]

e Follow RSO Instructions: The RSO will direct further actions, which may include contacting

regulatory agencies and coordinating recovery or cleanup efforts.[5]
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Conclusion

The safe handling of Iridium-192 is achievable through a robust health physics program that
emphasizes a thorough understanding of its properties, strict adherence to established
protocols, and a commitment to the principles of ALARA. Continuous training, regular safety
audits, and a culture of safety consciousness are essential for all personnel involved in the use
of this powerful radionuclide. By implementing the considerations outlined in this guide,
researchers, scientists, and drug development professionals can effectively manage the risks
associated with Iridium-192 and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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